Cas no 60629-91-6 ([1,1'-Bicyclopropyl]-1-carbonitrile)

1,1'-Bicyclopropyl]-1-carbonitrile is a bicyclic organic compound featuring two cyclopropyl rings bridged by a carbonitrile functional group. This structure imparts unique reactivity and stability, making it valuable in synthetic organic chemistry, particularly in cyclopropanation and ring-opening reactions. The strained cyclopropyl rings enhance its utility as an intermediate in the synthesis of complex molecules, including pharmaceuticals and agrochemicals. Its carbonitrile group offers further functionalization potential, enabling diverse derivatization pathways. The compound's rigid framework and electronic properties also make it of interest in materials science and catalysis research. High purity grades ensure consistent performance in precision applications.
[1,1'-Bicyclopropyl]-1-carbonitrile structure
60629-91-6 structure
Product Name:[1,1'-Bicyclopropyl]-1-carbonitrile
CAS No:60629-91-6
MF:C7H9N
MW:107.153061628342
CID:4061929
PubChem ID:13707495
Update Time:2025-06-29

[1,1'-Bicyclopropyl]-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Bicyclopropyl]-1-carbonitrile
    • 60629-91-6
    • EN300-657131
    • 1-cyclopropylcyclopropane-1-carbonitrile
    • Inchi: 1S/C7H9N/c8-5-7(3-4-7)6-1-2-6/h6H,1-4H2
    • InChI Key: WDMQFEMOIVICBE-UHFFFAOYSA-N
    • SMILES: C1(C#N)(C2CC2)CC1

Computed Properties

  • Exact Mass: 107.073499291Da
  • Monoisotopic Mass: 107.073499291Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 23.8Ų

[1,1'-Bicyclopropyl]-1-carbonitrile Pricemore >>

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Additional information on [1,1'-Bicyclopropyl]-1-carbonitrile

Introduction to [1,1'-Bicyclopropyl]-1-carbonitrile (CAS No. 60629-91-6)

[1,1'-Bicyclopropyl]-1-carbonitrile (CAS No. 60629-91-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its distinctive bicyclopropyl structure and nitrile functional group, exhibits a range of interesting properties that make it a valuable building block for various applications.

The bicyclopropyl framework in [1,1'-Bicyclopropyl]-1-carbonitrile imparts a high degree of structural rigidity and conformational stability. This rigidity can be leveraged in the design of molecules with specific geometric and electronic properties, making it particularly useful in the synthesis of advanced materials and pharmaceuticals. The nitrile group, on the other hand, is a versatile functional group that can undergo a variety of chemical transformations, including hydrolysis to carboxylic acids, reduction to primary amines, and nucleophilic addition reactions.

Recent studies have highlighted the potential of [1,1'-Bicyclopropyl]-1-carbonitrile in the development of novel materials. For instance, researchers at the University of California, Berkeley, have explored its use in the synthesis of porous organic frameworks (POFs). These POFs exhibit high surface areas and tunable pore sizes, making them promising candidates for gas storage and separation applications. The rigid bicyclopropyl structure contributes to the stability and robustness of these frameworks under various conditions.

In the pharmaceutical industry, [1,1'-Bicyclopropyl]-1-carbonitrile has shown promise as a lead compound for drug discovery. Its unique structure allows for the design of molecules with improved pharmacokinetic properties and enhanced biological activity. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory effects in vitro. The nitrile group was found to play a crucial role in modulating the activity of key enzymes involved in inflammatory pathways.

The synthetic accessibility of [1,1'-Bicyclopropyl]-1-carbonitrile is another factor contributing to its widespread use. Several efficient synthetic routes have been developed to access this compound, including cyclopropanation reactions and ring-closing metathesis (RCM). These methods allow for the preparation of [1,1'-Bicyclopropyl]-1-carbonitrile on both small and large scales, making it readily available for research and industrial applications.

Environmental considerations are also an important aspect when evaluating compounds like [1,1'-Bicyclopropyl]-1-carbonitrile. Studies have shown that this compound has low toxicity and environmental impact when used under controlled conditions. This makes it a safer alternative to other more hazardous chemicals commonly used in similar applications.

In conclusion, [1,1'-Bicyclopropyl]-1-carbonitrile (CAS No. 60629-91-6) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, materials science, and pharmaceuticals.

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